Cas no 86626-95-1 (4-Pyrimidinamine, 6-chloro-N-(2,3-dimethylphenyl)-2-(methylthio)-)

• Product Name: 4-Pyrimidinamine, 6-chloro-N-(2,3-dimethylphenyl)-2-(methylthio)-
• CAS No: 86626-95-1
• MF: C₁₃H₁₄ClN₃S
• MW: 279.788360118866
• CID: 661097
• PubChem ID: 13413738
• Update Time: 2025-04-19

4-Pyrimidinamine, 6-chloro-N-(2,3-dimethylphenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-(2,3-dimethylphenyl)-2-(methylthio)-
• 6-chloro-N-(2,3-dimethylphenyl)-2-methylsulfanylpyrimidin-4-amine
• 6-Chloro-N-(2,3-dimethylphenyl)-2-(methylsulfanyl)pyrimidin-4-amine
• SCHEMBL10997716
• CHEMBL298255
• DTXSID10540048
• 86626-95-1
• 6-chloro-N-(2,3-dimethylphenyl)-2-(methylthio)pyrimidin-4-amine
• AKOS019110268

• Inchi： 1S/C13H14ClN3S/c1-8-5-4-6-10(9(8)2)15-12-7-11(14)16-13(17-12)18-3/h4-7H,1-3H3,(H,15,16,17)
• InChI Key： NRMJORKWXBXRLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)NC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 279.0596963g/mol
• Monoisotopic Mass: 279.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.1Ų